Cas no 2171166-69-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• CAS No: 2171166-69-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6535493
• PubChem ID: 165540941
• Update Time: 2025-07-27

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methoxybenzoic acid
• EN300-1484964
• 2171166-69-9

• Inchi： 1S/C27H26N2O6/c1-3-23(25(30)28-24-13-12-16(34-2)14-21(24)26(31)32)29-27(33)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22-23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m1/s1
• InChI Key： NMZIOWASEBFBGP-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(=CC=1C(=O)O)OC)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid (CAS No. 2171166-69-9)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid, identified by its CAS number 2171166-69-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of amino, carboxylic acid, and methoxy functional groups, as well as a fluorenyl moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry and biotechnology.

The structural complexity of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid makes it a promising candidate for further exploration in the development of novel therapeutic agents. The fluorenyl group, in particular, is known for its stability and luminescent properties, which can be leveraged in various biochemical assays and imaging techniques. Additionally, the amide and carboxylic acid functionalities provide opportunities for interactions with biological targets, such as enzymes and receptors, making this compound a valuable scaffold for drug design.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The 5-methoxybenzoic acid moiety in this compound suggests potential interactions with pathways involving oxidative stress and cellular signaling. This has prompted researchers to investigate its pharmacological properties and explore its potential as an intermediate in the synthesis of more complex drug candidates.

One of the most compelling aspects of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid is its stereochemical configuration. The (2R) designation indicates the presence of a specific enantiomer, which can have profound implications on its biological activity. Enantiomers are mirror-image molecules that can exhibit vastly different pharmacological effects due to their interaction with chiral biological targets. Therefore, understanding and controlling the stereochemistry of this compound is crucial for optimizing its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid. These techniques have not only improved the yield and purity of the compound but have also allowed for modifications to its structure, enabling researchers to fine-tune its properties for specific applications. For instance, derivatization of the fluorenyl group or introduction of additional functional groups could enhance its solubility or bioavailability, making it more suitable for clinical use.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid as a lead compound for drug development. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design (SBDD) or computationally aided drug design (CADD). These approaches leverage computational methods to predict how modifications to the molecule can improve its binding affinity to biological targets, ultimately leading to more effective therapeutic agents.

In addition to its potential as an active pharmaceutical ingredient (API), 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid has shown promise as a tool compound in biochemical research. Its ability to interact with specific biological targets makes it useful for studying enzyme mechanisms, receptor binding kinetics, and other fundamental processes in cell biology. Such studies are crucial for understanding disease pathogenesis and developing new therapeutic strategies.

The synthesis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the protection-deprotection of functional groups, asymmetric synthesis to achieve the desired stereochemistry, and coupling reactions to assemble the complex molecular framework. Advances in catalytic methods have significantly improved these synthetic processes, making them more efficient and environmentally friendly.

The potential applications of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The fluorenyl group, for instance, can be used in the development of organic light-emitting diodes (OLEDs) due to its excellent photophysical properties. Similarly, derivatives of this compound could serve as intermediates in the synthesis of novel pesticides or herbicides that target specific biological pathways in plants or pests.

As research continues to uncover new biological functions and therapeutic targets, the demand for structurally diverse compounds like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid is expected to grow. Its unique combination of functional groups and stereochemical features makes it a versatile building block for drug discovery efforts across multiple therapeutic areas. By leveraging advances in synthetic chemistry and computational biology, researchers can harness the full potential of this compound to develop innovative treatments for human diseases.